Cas no 1467071-37-9 (Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-)

• Product Name: Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-
• CAS No: 1467071-37-9
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 5282324
• Update Time: 2025-06-16

Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-
• 3-((1-(Bromomethyl)cyclobutyl)methyl)thiophene

• Inchi： 1S/C10H13BrS/c11-8-10(3-1-4-10)6-9-2-5-12-7-9/h2,5,7H,1,3-4,6,8H2
• InChI Key： OXAXBHMUKPPCFN-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC1(CBr)CCC1

Additional information on Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-

Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS No. 1467071-37-9): A Comprehensive Overview of Its Applications and Recent Research Developments

Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-, identified by its CAS number CAS No. 1467071-37-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophene family, which is well-known for its diverse applications in medicinal chemistry, material science, and agrochemicals. The structural uniqueness of Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- lies in its cyclobutyl and bromomethyl substituents, which contribute to its versatile reactivity and potential applications.

The compound's molecular structure consists of a thiophene ring substituted with a methyl group attached to a cyclobutyl ring, which itself is connected to a bromomethyl group. This specific arrangement makes it an attractive intermediate for synthesizing more complex molecules. The presence of the bromomethyl group further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing biaryl structures and other complex organic frameworks.

In recent years, Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- has garnered attention in the pharmaceutical industry due to its potential as a building block for drug candidates. Researchers have been exploring its role in developing novel therapeutic agents targeting various diseases. For instance, studies have shown that thiophene derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The cyclobutyl moiety in the structure may contribute to improved bioavailability and metabolic stability, making it a promising candidate for further pharmacological investigation.

The bromomethyl group provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This reactivity has been leveraged in the synthesis of heterocyclic compounds that are known to have significant biological activity. For example, researchers have utilized Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent advancements in synthetic methodologies have also highlighted the utility of this compound. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular architectures incorporating thiophene derivatives. These techniques have opened new avenues for drug discovery and material science applications. Additionally, computational chemistry approaches have been employed to predict the binding affinities and pharmacokinetic properties of compounds derived from Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]-, thereby accelerating the drug development process.

The agrochemical sector has also shown interest in thiophene-based compounds due to their potential as pesticides and herbicides. The structural features of Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- make it a suitable candidate for designing molecules that can interact with biological targets in pests and weeds while minimizing toxicity to beneficial organisms. This aligns with the growing demand for environmentally friendly agrochemicals that are effective yet sustainable.

In conclusion, Thiophene, 3-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS No. 1467071-37-9) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing scientific and industrial developments.